Cas no 885068-71-3 (2H-Pyran-4-carboxylic acid, 4-(3-boronophenyl)tetrahydro-)

• Product Name: 2H-Pyran-4-carboxylic acid, 4-(3-boronophenyl)tetrahydro-
• CAS No: 885068-71-3
• MF: C₁₂H₁₅BO₅
• MW: 250.055504083633
• CID: 1925307
• PubChem ID: 86240130
• Update Time: 2025-04-21

2H-Pyran-4-carboxylic acid, 4-(3-boronophenyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxylic acid, 4-(3-boronophenyl)tetrahydro-
• DB-166243
• 885068-71-3
• 4-(3-Boronophenyl)tetrahydro-2H-pyran-4-carboxylic acid

• Inchi： 1S/C12H15BO5/c14-11(15)12(4-6-18-7-5-12)9-2-1-3-10(8-9)13(16)17/h1-3,8,16-17H,4-7H2,(H,14,15)
• InChI Key： VMTUFDOREOCWSP-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC=C(B(O)O)C=2)CC1

Computed Properties

• Exact Mass: 250.1012537Da
• Monoisotopic Mass: 250.1012537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų